Cas no 827591-06-0 (Benzamide, N-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-fluoro-)

• Product name: Benzamide, N-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-fluoro-
• CAS No: 827591-06-0
• MF: C₁₉H₁₆ClFN₂O
• MW: 342.794547080994
• CID: 683545
• PubChem ID: 11450727

Benzamide, N-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-fluoro-
• N-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-fluorobenzamide
• DTXSID10466335
• SCHEMBL4022091
• TXFFKXTVYMUXME-UHFFFAOYSA-N
• 827591-06-0

• Inchi： InChI=1S/C19H16ClFN2O/c20-11-8-9-16-14(10-11)12-5-3-7-17(18(12)22-16)23-19(24)13-4-1-2-6-15(13)21/h1-2,4,6,8-10,17,22H,3,5,7H2,(H,23,24)
• InChI Key： TXFFKXTVYMUXME-UHFFFAOYSA-N
• SMILES： C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)NC(=O)C4=CC=CC=C4F

Computed Properties

• Exact Mass: 342.0935190g/mol
• Monoisotopic Mass: 342.0935190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.9Ų